Cas no 1034132-14-3 (Ethyl 2-chloro-3-iodoisonicotinate)

• Product Name: Ethyl 2-chloro-3-iodoisonicotinate
• CAS No: 1034132-14-3
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• CID: 4668187
• Update Time: 2025-11-06

Ethyl 2-chloro-3-iodoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-iodoisonicotinate
• 2-Chloro-3-iodo-4-pyridinecarboxylic acid ethyl ester
• Ethyl 2-chloro-3-iodo-4-pyridinecarboxylate (ACI)

• Inchi： 1S/C8H7ClINO2/c1-2-13-8(12)5-3-4-11-7(9)6(5)10/h3-4H,2H2,1H3
• InChI Key： HJZMEOYKHZSCFQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=C(Cl)N=CC=1)OCC

Experimental Properties

• Density: 1.820±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),

Additional information on Ethyl 2-chloro-3-iodoisonicotinate

Ethyl 2-chloro-3-iodoisonicotinate (CAS No. 1034132-14-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-3-iodoisonicotinate (CAS No. 1034132-14-3) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising both chloro and iodo substituents on an isonicotinic acid derivative, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The< strong>Ethyl 2-chloro-3-iodoisonicotinate molecule exhibits a distinct reactivity profile that allows for facile functionalization at multiple sites. The presence of the chloro group at the 2-position and the iodo group at the 3-position provides ample opportunities for further chemical modifications, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These properties have made it an indispensable building block in synthetic organic chemistry, enabling the construction of complex molecular architectures with high precision.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds, which are prevalent in many pharmacologically active agents. The< strong>Ethyl 2-chloro-3-iodoisonicotinate (CAS No. 1034132-14-3) scaffold serves as an excellent starting material for such endeavors. For instance, studies have demonstrated its utility in the preparation of substituted isoniazid analogs, which are being explored as potential treatments for drug-resistant tuberculosis. The ability to introduce diverse substituents at strategic positions within the isonicotinic acid core allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, thereby enhancing therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of intermediates like< strong>Ethyl 2-chloro-3-iodoisonicotinate in accelerating drug discovery pipelines. Its incorporation into multi-step synthetic routes has streamlined the production of complex molecules, reducing both time and cost associated with their development. Furthermore, advances in catalytic systems have enabled more efficient transformations, making processes that once required multiple steps now achievable in a single pot reaction.

One particularly notable application of< strong>Ethyl 2-chloro-3-iodoisonicotinate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the isonicotinic acid core with chloro and iodo substituents, researchers can generate derivatives that exhibit potent inhibitory activity against specific kinases. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The use of< strong>Ethyl 2-chloro-3-iodoisonicotinate (CAS No. 1034132-14-3) extends beyond oncology into other therapeutic areas as well. For example, recent studies have highlighted its role in developing novel antibiotics to combat emerging resistant strains of bacteria. The structural features of this compound allow for the creation of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, offering a new arsenal against pathogens that have become increasingly difficult to treat.

The growing demand for< strong>Ethyl 2-chloro-3-iodoisonicotinate has spurred advancements in its scalable production methods. Process chemists have developed optimized synthetic routes that enhance yield and purity while minimizing waste generation. These efforts align with broader trends toward sustainable chemistry practices, ensuring that this valuable intermediate remains readily available for future research and development initiatives.

In conclusion, Ethyl 2-chloro-3-iodoisonicotinate (CAS No. 1034132-14-3) represents a cornerstone compound in modern pharmaceutical synthesis. Its unique reactivity and structural versatility make it indispensable for constructing novel bioactive molecules across multiple therapeutic disciplines. As research continues to uncover new applications for this compound, its significance is expected to grow even further, driving innovation in drug discovery and development.